Cas no 1279866-23-7 (2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid
• CAS No: 1279866-23-7
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5655613
• PubChem ID: 165900398
• Update Time: 2025-06-13

2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]benzoic acid
• 1279866-23-7
• EN300-27723619
• 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid

• Inchi： 1S/C18H19NO4S/c1-18(2,3)23-17(22)19-13-9-5-7-11-15(13)24-14-10-6-4-8-12(14)16(20)21/h4-11H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： CMAVDVMPMFLZOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid

Recent Advances in the Study of 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid (CAS: 1279866-23-7)

The compound 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid (CAS: 1279866-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique chemical structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a sulfanylbenzoic acid moiety, makes it a versatile building block for the development of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid exhibited potent inhibitory activity against specific tyrosine kinases involved in tumor growth and metastasis. The study reported IC50 values in the nanomolar range, suggesting high potency and selectivity. Furthermore, in vitro and in vivo experiments showed promising anti-proliferative effects against several cancer cell lines, with minimal cytotoxicity to normal cells.

In addition to its role in kinase inhibition, recent research has explored the potential of 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, and small molecules capable of disrupting these interactions hold great therapeutic promise. A 2022 study in ACS Chemical Biology reported that this compound could effectively disrupt the interaction between a specific transcription factor and its co-activator, leading to downregulation of oncogenic signaling pathways. This finding opens new avenues for the development of PPI-targeted therapies.

The synthesis and optimization of 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid have also been the focus of recent investigations. Advances in synthetic methodologies have enabled the efficient production of this compound with high yield and purity. For instance, a 2023 publication in Organic Letters described a novel one-pot synthesis approach that significantly reduces the number of steps and improves overall efficiency. This methodological improvement is expected to facilitate the broader application of this compound in medicinal chemistry research.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a promising candidate for further development.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}phenyl)sulfanylbenzoic acid (CAS: 1279866-23-7) represents a versatile and pharmacologically relevant scaffold with significant potential in the development of novel therapeutics. Continued research into its applications and optimization will likely yield further breakthroughs in the treatment of various diseases, particularly cancer and inflammatory disorders.